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Compound of Interest

Compound Name: AMBERLITE MB-150

Cat. No.: B1166884

An In-depth Technical Guide to AMBERLITE™ MB-150 for Researchers, Scientists, and Drug
Development Professionals

AMBERLITE™ MB-150 is a high-quality, ionically equilibrated mixed bed ion exchange resin. It
is specifically designed for applications requiring high-purity water, such as in the
pharmaceutical industry, electronics manufacturing, and research laboratories where trace
impurities can significantly impact experimental outcomes. This guide provides a
comprehensive overview of AMBERLITE™ MB-150, including its core specifications, detailed
experimental protocols for its use, and a visual representation of the underlying scientific
processes.

Core Specifications

AMBERLITE™ MB-150 is a ready-to-use mixture of a strongly acidic cation exchange resin
and a strongly basic, type 1 anion exchange resin. This composition allows for the
simultaneous removal of both cations and anions from a solution, making it highly effective for
deionization and the production of ultrapure water.[1]

Physical and Chemical Properties

The resin is supplied as moist, spherical beads and possesses the following key
characteristics:
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Specification

Physical Form

Moist spherical beads

lonic Form (as shipped)

Hydrogen/Hydroxide (H*/OH™)

Cation to Anion Equivalent Ratio

1:1

Volumetric Composition

40% Cation / 60% Anion

Moisture Content (maximum)

60% (approximate)

Shipping Weight

43 Ib/cu ft

Particle Size (Effective Size)

0.55 mm (approximate)

Uniformity Coefficient

1.7 maximum

Fines Content

0.4% (approximate) through 50 mesh US
Standard Screen

Screen Grading (wet)

16-50 mesh (US Standard Screen)

Chemical Stability

Insoluble in water, dilute acids, and bases, and

common solvents

Suggested Operating Conditions

To ensure optimal performance and longevity of the resin, the following operating conditions

are recommended:

Parameter

Recommended Value

pH Range

0-14

Maximum Operating Temperature

140°F (60°C)

Minimum Bed Depth

24 inches

Service Flow Rate

2-5 gallons/min/cu ft

Operating Capacity

Nominal 12 kg/cu ft, with 80% of capacity

producing water quality >10 megaohm
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Mechanism of Action: Deionization

The fundamental principle behind the function of AMBERLITE™ MB-150 is ion exchange. The
mixed bed resin contains both cation and anion exchange sites. As water containing dissolved
ionic impurities passes through the resin bed, cations in the water are exchanged for hydrogen
ions (H*) from the cation exchange resin, and anions are exchanged for hydroxide ions (OH")
from the anion exchange resin. These exchanged H* and OH~ ions then combine to form
water (H20), resulting in a highly purified, deionized effluent.
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1. Prepare Chromatography Column

'

2. Prepare Resin Slurry

y

3. Pack Column with Resin

l A

—®| 4. Pass Feed Water Through Column

'

5. Monitor Effluent Quality

Quality Acceptable?

6. Collect Ultrapure Water 7. Regenerate Resin (Optional)
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1. Equilibrate AMBERLITE™ MB-150 Beads in Buffer

'

2. Activate Beads with Glutaraldehyde

'

3. Wash to Remove Excess Glutaraldehyde

4. Incubate Activated Beads with Enzyme Solution

5. Determine Immobilization Efficiency

'

6. Wash to Remove Unbound Enzyme

Immobilized Enzyme Ready for Use
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Exhausted Mixed Bed Resin

1. Backwash to Separate Resins

'

2. Allow Resins to Settle

3. Regenerate Anion Resin with NaOH

4. Rinse Anion Resin

5. Regenerate Cation Resin with HCI/H2SO4

6. Rinse Cation Resin

l

7. Mix Regenerated Resins

'

8. Final Rinse

Regenerated Mixed Bed Resin Ready for Service
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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